Cas no 1263876-35-2 (4-(4-fluorobenzoyl)-2-[(2R)-pyrrolidin-2-yl]-1,3-thiazole hydrochloride)

• Product Name: 4-(4-fluorobenzoyl)-2-[(2R)-pyrrolidin-2-yl]-1,3-thiazole hydrochloride
• CAS No: 1263876-35-2
• MF: C₁₄H₁₄ClFN₂OS
• MW: 312.790164470673
• CID: 4566010
• Update Time: 2025-06-10

4-(4-fluorobenzoyl)-2-[(2R)-pyrrolidin-2-yl]-1,3-thiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-(4-Fluorophenyl)(2-(pyrrolidin-2-yl)thiazol-4-yl)methanone hydrochloride
• 4-(4-fluorobenzoyl)-2-[(2R)-pyrrolidin-2-yl]-1,3-thiazole hydrochloride

• Inchi： 1S/C14H13FN2OS.ClH/c15-10-5-3-9(4-6-10)13(18)12-8-19-14(17-12)11-2-1-7-16-11;/h3-6,8,11,16H,1-2,7H2;1H/t11-;/m0./s1
• InChI Key： DWQBTRYZGWWLLB-MERQFXBCSA-N
• SMILES： C(C1C=CC(F)=CC=1)(C1=CSC([C@H]2NCCC2)=N1)=O.Cl

Additional information on 4-(4-fluorobenzoyl)-2-[(2R)-pyrrolidin-2-yl]-1,3-thiazole hydrochloride

Introduction to 4-(4-Fluorobenzoyl)-2-[(2R)-Pyrrolidin-2-yl]-1,3-Thiazole Hydrochloride (CAS No. 1263876-35-2)

4-(4-Fluorobenzoyl)-2-[(2R)-pyrrolidin-2-yl]-1,3-thiazole hydrochloride (CAS No. 1263876-35-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structure of this compound, featuring a fluorinated benzoyl group and a pyrrolidine moiety, makes it particularly interesting for drug development.

The fluorinated benzoyl group in the structure of 4-(4-fluorobenzoyl)-2-[(2R)-pyrrolidin-2-yl]-1,3-thiazole hydrochloride plays a crucial role in modulating its pharmacological properties. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of organic molecules, which can improve their bioavailability and pharmacokinetic profiles. This is particularly important in the context of drug design, where optimizing these properties can significantly enhance the efficacy and safety of a compound.

The pyrrolidine moiety is another key structural feature of this compound. Pyrrolidines are cyclic secondary amines that can form stable complexes with various biological targets, such as enzymes and receptors. This property makes them valuable scaffolds in the development of drugs targeting specific biological pathways. In the case of 4-(4-fluorobenzoyl)-2-[(2R)-pyrrolidin-2-yl]-1,3-thiazole hydrochloride, the pyrrolidine ring likely contributes to its ability to interact with specific protein targets, potentially leading to therapeutic effects.

Recent studies have explored the biological activities of 4-(4-fluorobenzoyl)-2-[(2R)-pyrrolidin-2-yl]-1,3-thiazole hydrochloride. One notable area of research is its potential as an antimicrobial agent. Thiazoles are well-known for their antimicrobial properties, and the addition of the fluorinated benzoyl group and pyrrolidine moiety may enhance these properties by improving the compound's ability to penetrate bacterial cell walls and inhibit essential bacterial enzymes. Preliminary studies have shown promising results in vitro, with the compound demonstrating significant activity against a range of Gram-positive and Gram-negative bacteria.

In addition to its antimicrobial properties, 4-(4-fluorobenzoyl)-2-[(2R)-pyrrolidin-2-yl]-1,3-thiazole hydrochloride has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Thiazoles have been shown to modulate inflammatory pathways by inhibiting pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX). The presence of the fluorinated benzoyl group and pyrrolidine moiety in this compound may further enhance its anti-inflammatory activity by improving its binding affinity to these targets.

The potential anticancer activity of 4-(4-fluorobenzoyl)-2-[(2R)-pyrrolidin-2-yl]-1,3-thiazole hydrochloride has also been explored. Cancer is characterized by uncontrolled cell proliferation and resistance to apoptosis. Thiazoles have been shown to inhibit cancer cell growth by targeting various signaling pathways involved in cell cycle regulation and apoptosis. The unique structure of this compound may enable it to interact with specific cancer-related proteins, potentially leading to therapeutic benefits. Preliminary studies have shown that it can inhibit the proliferation of several cancer cell lines in vitro.

The pharmacokinetic properties of 4-(4-fluorobenzoyl)-2-[(2R)-pyrrolidin-2-yl]-1,3-thiazole hydrochloride are another important aspect of its potential as a therapeutic agent. The fluorinated benzoyl group can enhance the lipophilicity of the molecule, which can improve its absorption and distribution in the body. Additionally, the pyrrolidine moiety may contribute to metabolic stability, reducing the risk of rapid degradation by liver enzymes. These properties are crucial for ensuring that the compound reaches its intended target site at effective concentrations.

Clinical trials are essential for evaluating the safety and efficacy of new drugs. While preclinical studies have shown promising results for 4-(4-fluorobenzoyl)-2-[(2R)-pyrrolidin-2-yl]-1,3-thiazole hydrochloride, further research is needed to translate these findings into clinical applications. Ongoing clinical trials are currently investigating its potential as an antimicrobial agent and anti-inflammatory drug. These trials will provide valuable data on its safety profile, dosing regimens, and therapeutic outcomes in human subjects.

In conclusion, 4-(4-fluorobenzoyl)-2-[(2R)-pyrrolidin-2-yl]-1,3-thiazole hydrochloride (CAS No. 1263876-35-2) is a promising compound with diverse biological activities that make it an attractive candidate for drug development. Its unique structure, featuring a fluorinated benzoyl group and a pyrrolidine moiety, contributes to its potential therapeutic effects as an antimicrobial agent, anti-inflammatory drug, and anticancer agent. Further research and clinical trials will be crucial for fully understanding its potential benefits and limitations in medical applications.